Cas no 100447-43-6 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-)
![2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- structure](https://www.kuujia.com/scimg/cas/100447-43-6x300.png)
100447-43-6 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
CAS No:100447-43-6
Molecular Formula:C33H37N3O2
Molecular Weight:507.66578
CID:164768
PubChem ID:3063305
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- Properties
Names and Identifiers
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- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propenyl)- (9CI)
- 1-[1-(4-oxo-3,3-diphenylhexyl)piperidin-4-yl]-3-prop-2-enylbenzimidazol-2-one
- 2-Benzimidazolinone, 1-allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-
- 1-Allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-2-benzimidazolinone
- DTXSID60143285
- 100447-43-6
- 4-(3-Allyl-2-oxo-1-benzimidazolinyl)-1-(3,3-diphenyl-4-oxohexyl)-piperidine
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- InChIKey: AVWSMSULFQTBPH-UHFFFAOYSA-N
- Inchi: InChI=1S/C33H37N3O2/c1-3-22-35-29-17-11-12-18-30(29)36(32(35)38)28-19-23-34(24-20-28)25-21-33(31(37)4-2,26-13-7-5-8-14-26)27-15-9-6-10-16-27/h3,5-18,28H,1,4,19-25H2,2H3
- SMILES: C=CCN1C(=O)N(C2CCN(CCC(C3=CC=CC=C3)(C(CC)=O)C3=CC=CC=C3)CC2)C2=CC=CC=C12
Computed Properties
- Exact Mass: 507.28881
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 10
- Monoisotopic Mass: 507.289
- Heavy Atom Count: 38
- Complexity: 789
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 5.8
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- LogP: 5.91930
- PSA: 43.86
- Refractive Index: 1.598
- Boiling Point: 651.1°Cat760mmHg
- Flash Point: 259.4°C
- Density: 1.146
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- Related Literature
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A. Zieleniewska,F. Lodermeyer,A. Roth,D. M. Guldi Chem. Soc. Rev., 2018,47, 702-714
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Dörthe Dietrich,Antje Vennemann,Daniel Breitenstein,Carsten Engelhard,Uwe Karst,Michael Sperling,Martin Wiemann,Birgit Hagenhoff J. Anal. At. Spectrom., 2018,33, 491-501
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4. Contents
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Angel Terrón,Jordi Buils,Tiddo J. Mooibroek,Miquel Barceló-Oliver,Angel García-Raso,Juan J. Fiol,Antonio Frontera Chem. Commun., 2020,56, 3524-3527
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Jian-Long Du,Chao-Ping Li,Ju-Ping Gao,Xiao-Ying Zhang,Ya-Juan Mu,Li-Jun Li RSC Adv., 2016,6, 101380-101388
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Zhiguo Su,Songping Zhang RSC Adv., 2018,8, 20557-20567
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Aurimas Vyšniauskas,Milan Balaz,Harry L. Anderson,Marina K. Kuimova Phys. Chem. Chem. Phys., 2015,17, 7548-7554
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